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Compound of Interest

Compound Name: Teuflin

CAS No.: 72541-00-5

Cat. No.: B15890479

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Teuflin, a neo-clerodane diterpenoid with the molecular formula C19H20O5, is a natural

product isolated from plants of the Teucrium genus. Despite the structural interest of the neo-

clerodane class of compounds, which often exhibit a wide range of biological activities, current

research on Teuflin suggests limited bioactivity in preliminary screenings. This technical guide

provides a comprehensive overview of the known properties, characteristics, and biological

evaluations of Teuflin. It includes its physicochemical properties, and available data on its anti-

inflammatory and antimicrobial activities. Detailed experimental protocols for relevant biological

assays are also provided to facilitate further research and investigation into the potential

therapeutic applications of this compound.

Physicochemical Properties
Teuflin is a diterpenoid characterized by a neo-clerodane skeleton. Its fundamental properties

are summarized in the table below.
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Property Value Source

Molecular Formula C19H20O5 PubChem

Molecular Weight 328.4 g/mol PubChem

IUPAC Name

(1R,5'S,8S,9R,10R)-5'-(furan-

3-yl)-10-methylspiro[2-

oxatricyclo[6.3.1.04,12]dodec-

4(12)-ene-9,3'-oxolane]-2',3-

dione

PubChem

Synonyms Teuchamaedryn A PubChem

CAS Number 72541-00-5 PubChem

XLogP3 2.3 PubChem

Biological Activities
Teuflin has been isolated from plant species of the Teucrium genus, notably Teucrium

divaricatum. As part of a study on the constituents of this plant, Teuflin was evaluated for its

potential anti-inflammatory and antimicrobial properties.

Anti-inflammatory and Antimicrobial Screening
Preliminary in vitro screening of Teuflin has indicated a lack of significant activity in the assays

conducted. The available quantitative data from these screenings are presented below. It is

important to note that "no significant activity" was reported at the tested concentrations, which

suggests that the half-maximal inhibitory concentration (IC50) for anti-inflammatory effects and

the minimum inhibitory concentration (MIC) for antimicrobial effects are above these values.
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Biological
Activity

Assay
Organism/Cell
Line

Concentration
Tested

Result

Anti-

inflammatory

Nitric Oxide (NO)

Inhibition Assay

Lipopolysacchari

de (LPS)-

stimulated RAW

264.7

macrophages

up to 50 µM
No significant

inhibition

Antimicrobial
Broth

Microdilution

Various bacterial

and fungal

strains

up to 20 µg/mL
No significant

inhibition

Experimental Protocols
The following are detailed methodologies for the key experiments cited for the biological

evaluation of Teuflin and other neo-clerodane diterpenoids.

Nitric Oxide (NO) Production Inhibition Assay in
Macrophages
This assay is a standard method to evaluate the anti-inflammatory potential of a compound by

measuring its ability to inhibit the production of nitric oxide in macrophages stimulated with an

inflammatory agent like lipopolysaccharide (LPS).

a. Cell Culture: Murine macrophage cell line RAW 264.7 is cultured in Dulbecco's Modified

Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-

streptomycin. Cells are maintained at 37°C in a humidified atmosphere of 5% CO2.

b. Experimental Procedure:

Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^5 cells/well and allow them to

adhere overnight.

Pre-treat the cells with various concentrations of Teuflin (or other test compounds) for 1

hour.
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Induce inflammation by adding LPS at a final concentration of 1 µg/mL to all wells except the

negative control.

Incubate the plate for 24 hours.

After incubation, collect the cell supernatant.

Determine the nitrite concentration in the supernatant using the Griess reagent system.

Briefly, an equal volume of supernatant and Griess reagent (a mixture of 1% sulfanilamide in

5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) are mixed

and incubated at room temperature for 10 minutes.

Measure the absorbance at 540 nm using a microplate reader.

The percentage of nitric oxide inhibition is calculated relative to the LPS-treated control. The

IC50 value, the concentration of the compound that inhibits 50% of NO production, can then

be determined.

Cell Seeding and Treatment Incubation and Collection Analysis

Seed RAW 264.7 cells
(96-well plate)

Incubate overnight
(adhesion) Pre-treat with Teuflin Stimulate with LPS

(1 µg/mL) Incubate for 24 hours Collect supernatant Griess Assay Measure Absorbance
(540 nm)

Calculate % Inhibition
and IC50
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Experimental workflow for the Nitric Oxide (NO) Inhibition Assay.

Antimicrobial Broth Microdilution Assay
This method is used to determine the minimum inhibitory concentration (MIC) of an

antimicrobial agent against various microorganisms.

a. Inoculum Preparation: Bacterial or fungal strains are cultured on appropriate agar plates. A

few colonies are then used to inoculate a sterile broth, which is incubated to achieve a

standardized turbidity (e.g., 0.5 McFarland standard). This suspension is then diluted to the

final inoculum concentration.
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b. Experimental Procedure:

Prepare serial two-fold dilutions of Teuflin in a 96-well microtiter plate containing cation-

adjusted Mueller-Hinton Broth (for bacteria) or an appropriate broth for fungi.

Add the standardized microbial inoculum to each well.

Include a positive control (broth with inoculum, no compound) and a negative control (broth

only).

Incubate the plates at the optimal temperature for the microorganism for 18-24 hours.

The MIC is determined as the lowest concentration of the compound that completely inhibits

visible growth of the microorganism.

Preparation

Assay Execution Result Determination
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(96-well plate)
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Prepare standardized
microbial inoculum
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Determine MIC
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no visible growth)
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Experimental workflow for the Antimicrobial Broth Microdilution Assay.

Signaling Pathways
Currently, there is no published research specifically investigating the signaling pathways

modulated by Teuflin. Given the preliminary data suggesting a lack of potent anti-inflammatory

or cytotoxic activity, it is possible that Teuflin does not significantly interact with major signaling

cascades at the concentrations tested.
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For context, other neo-clerodane diterpenoids have been shown to modulate various signaling

pathways, often related to inflammation and apoptosis. A common pathway investigated in the

context of anti-inflammatory effects of natural products is the NF-κB (Nuclear Factor kappa-

light-chain-enhancer of activated B cells) signaling pathway.

The diagram below illustrates a simplified representation of the LPS-induced NF-κB signaling

pathway, a common target for anti-inflammatory compounds. It is important to reiterate that the

interaction of Teuflin with this or any other signaling pathway has not been experimentally

determined.
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To cite this document: BenchChem. [An In-Depth Technical Guide to Teuflin (C19H20O5)].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15890479/docs#an-in-depth-technical-guide-to-
teuflin-c19h20o5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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